Cas no 2228727-19-1 (2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine)

• Product Name: 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine
• CAS No: 2228727-19-1
• MF: C₁₂H₁₄F₃NS
• MW: 261.306472301483
• CID: 6353519
• PubChem ID: 165864538
• Update Time: 2025-06-09

2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine
• 2228727-19-1
• EN300-1962005
• 2-({3-[(trifluoromethyl)sulfanyl]phenyl}methyl)pyrrolidine

• Inchi： 1S/C12H14F3NS/c13-12(14,15)17-11-5-1-3-9(8-11)7-10-4-2-6-16-10/h1,3,5,8,10,16H,2,4,6-7H2
• InChI Key： OSUDTRHTSOKWTO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)CC1CCCN1

Computed Properties

• Exact Mass: 261.07990511g/mol
• Monoisotopic Mass: 261.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine

2-({3-(Trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine: A Comprehensive Overview

The compound with CAS No. 2228727-19-1, commonly referred to as 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoromethylsulfanyl-substituted phenyl group. The trifluoromethylsulfanyl group, often denoted as CF3S-, is a key feature of this molecule, contributing to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug discovery, particularly due to their ability to modulate various biological pathways. The pyrrolidine ring in this compound serves as a versatile scaffold, enabling the molecule to interact with a wide range of biological targets. The presence of the trifluoromethylsulfanyl group further enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications.

One of the most notable aspects of 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in the development of drugs for conditions such as hypertension, diabetes, and neurodegenerative diseases. Recent research has demonstrated that this compound exhibits selective binding to certain GPCR subtypes, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological properties, the synthesis of 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine has been optimized through advanced synthetic methodologies. The use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the efficiency and scalability of its production. These advancements have made the compound more accessible for further research and development.

The structural uniqueness of this compound also makes it an interesting subject for computational studies. Researchers have employed molecular docking and dynamics simulations to explore its binding interactions with various biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its pharmacological activity.

Furthermore, the trifluoromethylsulfanylphenyl group in this compound has been shown to exhibit antioxidant properties, which could be exploited in the development of novel therapeutic agents. Antioxidant compounds are increasingly sought after due to their potential to mitigate oxidative stress-associated diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

Looking ahead, the continued exploration of 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from the laboratory to clinical trials. The integration of cutting-edge technologies such as artificial intelligence and machine learning in drug discovery will undoubtedly play a pivotal role in unlocking the full potential of this compound.

In conclusion, 2-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine represents a promising lead compound with diverse applications in drug discovery and development. Its unique structure, coupled with advancements in synthetic methodologies and computational techniques, positions it as a key player in the ongoing quest for innovative therapeutic solutions.